Cas no 187999-31-1 (4-(1,2,3-Thiadiazol-4-yl)benzoic acid)

4-(1,2,3-Thiadiazol-4-yl)benzoic acid is a heterocyclic aromatic compound featuring a benzoic acid moiety linked to a 1,2,3-thiadiazole ring at the 4-position. This structure combines the electron-withdrawing properties of the thiadiazole group with the carboxylic acid functionality, making it a versatile intermediate in organic synthesis and medicinal chemistry. The compound exhibits potential as a building block for agrochemicals, pharmaceuticals, and materials science due to its unique electronic and steric characteristics. Its rigid, planar structure enhances binding affinity in molecular recognition processes, while the carboxylic acid group allows for further derivatization. The thiadiazole ring contributes to metabolic stability and bioactivity, making it valuable in the design of bioactive molecules. This compound is particularly useful in the development of herbicides, fungicides, and heterocyclic drug candidates.
4-(1,2,3-Thiadiazol-4-yl)benzoic acid structure
187999-31-1 structure
Product Name:4-(1,2,3-Thiadiazol-4-yl)benzoic acid
CAS No:187999-31-1
MF:C9H6N2O2S
MW:206.221140384674
MDL:MFCD00085167
CID:66325
PubChem ID:2776451
Update Time:2025-07-02

4-(1,2,3-Thiadiazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1,2,3-Thiadiazol-4-yl)benzoic acid
    • 4-(thiadiazol-4-yl)benzoic acid
    • AC1MCQZD
    • CTK0H3460
    • MolPort-000-142-546
    • Oprea1_067645
    • SBB052636
    • SureCN399793
    • AKOS BB-8738
    • RARECHEM AL BO 1560
    • 4-(4-Carboxyphenyl)-1,2,3-thiadiazole
    • 4-(1,2,3-Thiadiazol-4-yl)benzoic acid ,98%
    • 187999-31-1
    • SCHEMBL399793
    • J-012108
    • MFCD00085167
    • EN300-96570
    • ZSLQSWJLGAVDIX-UHFFFAOYSA-N
    • Benzoic acid, 4-(1,2,3-thiadiazol-4-yl)-
    • DTXSID30380089
    • CS-0217988
    • C9H6N2O2S
    • 4-(1,2,3-thiadiazol-4-yl)benzoic acid, AldrichCPR
    • Z1269242653
    • 4-[1,2,3]thiadiazol-4-yl-benzoic acid
    • FT-0616442
    • AKOS004117855
    • PS-4285
    • DB-026108
    • 4-(1,2,3-THIADIAZOL-4-YL)BENZOICACID
    • MDL： MFCD00085167
    • Inchi： 1S/C9H6N2O2S/c12-9(13)7-3-1-6(2-4-7)8-5-14-11-10-8/h1-5H,(H,12,13)
    • InChI Key： ZSLQSWJLGAVDIX-UHFFFAOYSA-N
    • SMILES： S1C=C(C2C=CC(C(=O)O)=CC=2)N=N1

Computed Properties

  • Exact Mass: 206.01500
  • Monoisotopic Mass: 206.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 91.3A^2

Experimental Properties

  • Density: 1.44
  • Melting Point: 230 ºC
  • Boiling Point: 415.4°Cat760mmHg
  • Flash Point: 205°C
  • Refractive Index: 1.651
  • PSA: 91.32000
  • LogP: 1.90330

4-(1,2,3-Thiadiazol-4-yl)benzoic acid Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39

4-(1,2,3-Thiadiazol-4-yl)benzoic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1,2,3-Thiadiazol-4-yl)benzoic acid Pricemore >>

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abcr
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4-(1,2,3-Thiadiazol-4-yl)benzoic acid, 95%; .
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TRC
T222195-250mg
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TRC
T222195-500mg
4-(1,2,3-Thiadiazol-4-yl)benzoicacid
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TRC
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4-(1,2,3-Thiadiazol-4-yl)benzoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:187999-31-1)4-(1,2,3-THIADIAZOL-4-YL)BENZOIC ACID
Order Number:sfd3607
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:187999-31-1)4-(1,2,3-THIADIAZOL-4-YL)BENZOIC ACID
sfd3607
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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